Cas no 2034437-42-6 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034437-42-6
• MF: C₁₇H₂₂N₄O₃
• MW: 330.3816
• CID: 5350441
• Update Time: 2025-10-28

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• HQYYTFBRFLUZCK-HDJSIYSDSA-N
• 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-pyrazin-2-yloxycyclohexyl)acetamide
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C17H22N4O3/c1-11-15(12(2)24-21-11)9-16(22)20-13-3-5-14(6-4-13)23-17-10-18-7-8-19-17/h7-8,10,13-14H,3-6,9H2,1-2H3,(H,20,22)
• InChI Key： HQYYTFBRFLUZCK-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C([H])([H])C1C(C([H])([H])[H])=NOC=1C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 1.6
• Topological Polar Surface Area: 90.1

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide

Research Brief on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide (CAS: 2034437-42-6)

In recent years, the compound 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide (CAS: 2034437-42-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound's structure combines an oxazole ring with a pyrazine moiety linked via a cyclohexyl spacer, which is believed to contribute to its biological activity. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic targets. Preliminary data suggest that this molecule exhibits high affinity for specific protein targets involved in inflammatory and oncogenic pathways, making it a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of kinase activity. In vitro and in vivo studies have demonstrated its ability to selectively inhibit certain kinases, which are often implicated in cancer progression and autoimmune diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding interactions of 2034437-42-6 with its target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

Another significant aspect of recent research has been the evaluation of the compound's metabolic stability and toxicity profile. Early-stage preclinical studies indicate that 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate half-life. However, further optimization may be required to address certain metabolic liabilities identified in hepatic microsome assays.

The potential therapeutic applications of this compound are diverse. Current research directions include its investigation as a potential treatment for rheumatoid arthritis, where it has shown efficacy in reducing inflammatory markers in animal models. Additionally, its anti-proliferative effects in certain cancer cell lines have sparked interest in its potential as an oncology therapeutic. Several pharmaceutical companies have included derivatives of this compound in their pipeline for further development.

Recent synthetic chemistry advancements have also focused on developing more efficient routes for the production of 2034437-42-6 and its analogs. Novel synthetic methodologies have been reported that improve yield and purity while reducing the number of synthetic steps. These developments are crucial for enabling larger-scale production necessary for advanced preclinical and clinical studies.

While the research on this compound shows promise, several challenges remain to be addressed. These include further optimization of selectivity profiles, improvement of metabolic stability, and comprehensive safety evaluation. The coming years are expected to see more detailed characterization of this compound's therapeutic potential as research progresses from preclinical to clinical stages.

In conclusion, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a compound of significant interest for further development. Continued research efforts will be crucial in fully realizing its therapeutic potential and advancing it through the drug development pipeline.